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Compound of Interest

Compound Name: Lactonitrile

Cat. No.: B165350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of lactonitrile, a versatile chemical

intermediate. The information is intended to guide researchers on its properties, synthesis, and

primary application in the production of lactic acid, a key building block in the pharmaceutical

and polymer industries. Due to its high toxicity, this document also emphasizes safe handling

procedures.

Properties of Lactonitrile
Lactonitrile, also known as 2-hydroxypropanenitrile or acetaldehyde cyanohydrin, is a polar

aprotic solvent.[1] Its bifunctional nature, containing both a hydroxyl and a nitrile group, makes

it a reactive molecule and a specialty solvent for a range of polar and non-polar compounds.[1]

A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Lactonitrile
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Property Value Reference(s)

Molecular Formula C₃H₅NO [1][2][3][4]

Molecular Weight 71.08 g/mol [1][2][3][4]

Appearance
Colorless to straw-colored

liquid
[1][3]

Boiling Point
183 °C (with slight

decomposition)
[1][5]

Melting Point -40 °C to -41 °C [1][3][5]

Density 0.9877 g/mL at 20 °C [1][5]

Solubility
Soluble in water, ethanol, and

ether
[1][2]

Flash Point 77 °C (closed cup) [1][5]

Vapor Density 2.45 (Air = 1) [1][5]

Lactonitrile is soluble in water and various organic solvents, which can be attributed to the

hydrogen bonding capability of its hydroxyl group.[1] However, it is unstable in the presence of

strong acids or bases and can decompose upon heating, releasing highly toxic hydrogen

cyanide gas.[1][4]

Synthesis of Lactonitrile
The primary industrial synthesis of lactonitrile involves the reaction of acetaldehyde with

hydrogen cyanide.[3][4] This reaction is typically base-catalyzed and exothermic, requiring

careful temperature control to minimize the formation of byproducts.[4]

Diagram 1: Synthesis of Lactonitrile
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Caption: Synthesis of lactonitrile from acetaldehyde and hydrogen cyanide.

Experimental Protocol: Synthesis of Lactonitrile

Materials:

Acetaldehyde (purified)

Hydrogen cyanide

Base catalyst (e.g., sodium hydroxide solution)

Sulfuric acid (for stabilization)

Reaction vessel with cooling capabilities and a stirrer

Procedure:
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Cool the reaction vessel to a temperature between -10 °C and 20 °C.

Charge the reaction vessel with purified acetaldehyde.

Slowly add hydrogen cyanide to the acetaldehyde in the presence of a base catalyst,

maintaining the temperature within the specified range.

Allow the reaction to proceed to completion. The reaction progress can be monitored by

techniques such as gas chromatography (GC).

Upon completion, stabilize the resulting lactonitrile by adding a small amount of sulfuric acid

to prevent decomposition.[4]

The crude lactonitrile can be purified by distillation under reduced pressure.

Note: This synthesis involves highly toxic materials and should only be performed by trained

personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Application: Intermediate in Lactic Acid Production
A major application of lactonitrile is as an intermediate in the chemical synthesis of lactic acid.

[3][6] This process involves the hydrolysis of lactonitrile, typically using a strong acid like

sulfuric acid.

Diagram 2: Hydrolysis of Lactonitrile to Lactic Acid
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Click to download full resolution via product page

Caption: Hydrolysis of lactonitrile to produce lactic acid.

Experimental Protocol: Hydrolysis of Lactonitrile to Lactic Acid

Materials:

Lactonitrile

Sulfuric acid

Water

Reaction vessel with heating and stirring capabilities

Procedure:

Charge the reaction vessel with lactonitrile and water.

Slowly add sulfuric acid to the mixture while stirring.

Heat the reaction mixture to facilitate hydrolysis. The reaction temperature and time will

depend on the specific process parameters.

Monitor the reaction for the conversion of lactonitrile to lactic acid.

Upon completion, the lactic acid can be purified from the reaction mixture, which will also

contain ammonium sulfate as a byproduct.[6] Purification methods can include distillation or

crystallization.

Table 2: Representative Data for Lactic Acid Production from Lactonitrile

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b165350?utm_src=pdf-body-img
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.researchgate.net/figure/An-overview-of-LA-production-processes-a-microbial-fermentation-from-renewable_fig1_375564421
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference(s)

Starting Material Lactonitrile [6]

Reagent Sulfuric Acid, Water [6]

Product Lactic Acid [6]

Byproduct Ammonium Sulfate [6]

Typical Yield High (process dependent) -

Purity of Lactonitrile >98% (for industrial processes) [7]

Lactonitrile in Biocatalysis
Lactonitrile and other nitriles are substrates for a class of enzymes known as nitrile-

metabolizing enzymes, which include nitrilases and nitrile hydratases. These enzymes can be

used for the synthesis of chiral α-hydroxy acids and amides, which are valuable intermediates

in the pharmaceutical industry.[8][9] The use of these biocatalysts can offer high

enantioselectivity under mild reaction conditions.

While specific protocols using lactonitrile as a solvent for other enzymatic reactions are not

widely reported, its miscibility with water makes it a potential co-solvent in biphasic systems for

biocatalytic reactions. However, its toxicity to microorganisms and enzymes needs to be

carefully evaluated for each specific application.

Diagram 3: Biocatalytic Potential of Nitrile-Metabolizing Enzymes
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Caption: General biocatalytic pathways for nitrile metabolism.

Safety and Handling
Lactonitrile is classified as an extremely hazardous substance and is highly toxic by

inhalation, ingestion, and skin contact.[3][5][10] Exposure can lead to cyanide poisoning, with

symptoms that may be delayed.[5][10]

Diagram 4: Safe Handling Workflow for Lactonitrile
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Caption: Workflow for the safe handling of lactonitrile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b165350?utm_src=pdf-body-img
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side shields, and a lab coat when handling lactonitrile.[11]

Ventilation: All work with lactonitrile must be conducted in a well-ventilated chemical fume

hood.[11][12]

Storage: Store lactonitrile in a cool, dry, well-ventilated area away from incompatible

materials such as strong acids, bases, and oxidizing agents.[5][13]

Spills: Have a spill kit readily available. In case of a spill, evacuate the area and follow

established emergency procedures.

First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of

water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh

air and seek immediate medical attention.[5]

Waste Disposal: Dispose of lactonitrile and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[13]

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety guide. Users should consult the Safety Data Sheet (SDS) for

lactonitrile and follow all institutional safety protocols before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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